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CAS No.: 13512-57-7

Cat. No.: S688887

Get Quote

A Reference from a Related Compound

The search did uncover high-quality technical data for Boc-Asp(OBzl)-OH, which shares a similar structure

and protection scheme. The information below, synthesized from supplier catalogs and a published organic

synthesis procedure, can serve as a useful reference.

Property Value for Boc-Asp(OBzl)-OH

CAS Number 7536-58-5 [1] [2] [3]

Molecular Formula C16H21NO6 [1] [3]

Molecular Weight 323.34 g/mol [4] [3]

Melting Point 98-102 °C [1], 101-102 °C [5], 102-106 °C (dec.) [3]

Specific Rotation [α]20/D −20.0±1°, c=2% in DMF [1]

Purity ≥99.0% (HPLC) [1], ≥98% (TLC) [2]

Appearance White to off-white powder [2] [3]

Application Boc solid-phase peptide synthesis [1] [2]
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A procedure from Organic Syntheses also confirms that Boc-Asp(OBzl)-OH can be prepared from its parent

amino acid using di-tert-butyl dicarbonate in a mixture of water, tert-butyl alcohol, and sodium hydroxide,

yielding 81-89% [5].

Boc Solid-Phase Peptide Synthesis Workflow

Boc-Asp(OBzl)-OH is a building block used in Boc-SPPS. The following diagram outlines the core cycle of

this synthesis method.

Start with Boc-protected
resin-bound amino acid

Deprotection
TFA (Trifluoroacetic acid)

Removes N-terminal Boc group

Repeat Cycle

Neutralization & Wash
(e.g., DIPEA in DCM)
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Repeat Cycle

Coupling
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Wash
Removes excess reagents

Repeat Cycle

Repeat Cycle
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Core workflow of Boc-Solid Phase Peptide Synthesis (Boc-SPPS), illustrating the repetitive deprotection,

neutralization, coupling, and washing steps for chain elongation [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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